Cas no 1217839-54-7 ((R)-Piperazine-2-carbonitrile)
(R)-Piperazine-2-carbonitrile structure
(R)-Piperazine-2-carbonitrile Properties
Names and Identifiers
-
- (R)-Piperazine-2-carbonitrile
- (2R)-piperazine-2-carbonitrile
- (R)-piperazine-2-carbonitrile 2HCl
- (S)-2-Cyanopiperazine
- FCH875105
- 4124AA
- AX8158212
- (R)-Piperazine-2-carbonitrile hydrochloride
- (2R)-Piperazine-2-carbonitrile
- CS-B0448
- 2-Piperazinecarbonitrile, (2R)-
- 1217839-54-7
- SCHEMBL16908339
- AKOS015854363
- CS-13204
- DTXSID50659966
- +Expand
-
- MFCD09878603
- FXGJYEBAJZLAJX-YFKPBYRVSA-N
- 1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2/t5-/m0/s1
- N1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C#N
Computed Properties
- 111.079647300g/mol
- 2
- 3
- 0
- 111.079647300g/mol
- 8
- 112
- 0
- 1
- 0
- 0
- 0
- 1
- -1
- 47.8
Experimental Properties
- 272 ºC
- 118 ºC
- 1.08
(R)-Piperazine-2-carbonitrile Price
(R)-Piperazine-2-carbonitrile Related Literature
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Jiahao Liang,Yongzhong Wu J. Mater. Chem. C, 2021,9, 1746-1754
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Sailaja Krishnamurty,Selvaraj Kaliaperumal New J. Chem., 2021,45, 9959-9966
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Zheng Shi,Jonathan N. Sachs,Elizabeth Rhoades,Tobias Baumgart Phys. Chem. Chem. Phys., 2015,17, 15561-15568
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4. Back cover
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Caroline Rodrigues Basso,Claudia de Camargo Tozato,Marcela Cristina Mendes Ribeiro,João Pessoa Araujo Junior,Valber A. Pedrosa Anal. Methods, 2013,5, 5089-5095
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Vaishali Saini,Bharti Khungar New J. Chem., 2018,42, 12796-12801
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Hung-Chi Chang,Su-Fu Yang,Ching-Chun Huang,Tzung-Sheng Lin,Pi-Hui Liang,Chun-Jung Lin,Lih-Ching Hsu Mol. BioSyst., 2013,9, 2010-2020
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Patrick Kielty,Patrick McArdle,Dennis A. Smith Chem. Commun., 2020,56, 11891-11891
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Antonia Kagkoura,Iordanis Tzanidis,Vassilios Dracopoulos,Nikos Tagmatarchis Chem. Commun., 2019,55, 2078-2081
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James R. McKone Energy Environ. Sci., 2015,8, 2977-2984
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1217839-54-7)(R)-Piperazine-2-carbonitrile
99%
5g
1917.0